4-(2-Oxopyrrolidin-1-yl)benzyl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• IUPAC Name: [4-(2-oxopyrrolidin-1-yl)phenyl]methyl 2-(4-ethoxyphenyl)-1-oxoisoquinoline-4-carboxylate
• InChI: InChI=1S/C29H26N2O5/c1-2-35-23-15-13-22(14-16-23)31-18-26(24-6-3-4-7-25(24)28(31)33)29(34)36-19-20-9-11-21(12-10-20)30-17-5-8-27(30)32/h3-4,6-7,9-16,18H,2,5,8,17,19H2,1H3
• InChI Key: GECSVLPEMVXXGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=C(C3=CC=CC=C3C2=O)C(=O)OCC4=CC=C(C=C4)N5CCCC5=O
• Molecular Formula: C29H26N2O5
• Molecular Weight: 482.5 g/mol

Description

4-(2-Oxopyrrolidin-1-yl)benzyl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C29H26N2O5 and its molecular weight is 482.536. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• A study outlined a facile synthesis method for 3H-pyrrolo[2,3-c]quinoline derivatives, showcasing the versatility of quinoline compounds in synthesizing complex heterocyclic structures (Molina, Alajarín, & Sánchez-Andrada, 1993). This suggests that similar synthetic strategies could be explored for the compound .
• Research on C-H functionalization of cyclic amines highlights the potential for creating complex molecules from simpler amine precursors, which could be relevant for developing new synthetic routes for the target compound (Kang, Richers, Sawicki, & Seidel, 2015).

Pharmacological Potential

• The synthesis of 1,4-dihydropyridine derivatives with potential calcium-channel antagonist activity indicates the therapeutic relevance of structurally complex heterocycles (Linden, Şafak, Şimşek, & Gündüz, 2011). This could imply potential cardiovascular applications for related compounds.
• Central Nervous System (CNS) active compounds research, including the synthesis of isoxazole derivatives, provides insights into the design of molecules with potential CNS activity (Hung, Janowski, & Prager, 1985).

Electroluminescent Materials

• The synthesis and electronic spectra analysis of new low-molecular-weight compounds for electroluminescent layers underscore the relevance of heterocyclic compounds in materials science, hinting at possible applications in organic electronics for the compound of interest (Dobrikov, Dobrikov, & Aleksandrova, 2011).

Mechanism of Action

Indole derivatives, for example, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

2-Aminopyrimidine derivatives have been tested for their in vitro activities against a causative organism of sleeping sickness, Trypanosoma brucei rhodesiense, as well as against a causative organism of malaria, Plasmodium falciparum NF54 . Some of these compounds exhibited quite good antitrypanosomal activity, and others showed excellent antiplasmodial activity .